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Introduction

Americium (Am), a synthetic actinide element with atomic number 95, was first synthesized in
1944.[1] As a transuranic element, all of its isotopes are radioactive.[1] This guide provides an
in-depth overview of the known isotopes of americium, with a focus on their nuclear properties
and relevance to research and development.

It is a common misconception to refer to "isotopes of americium nitrate." Isotopes are variants
of a particular chemical element which differ in neutron number, while americium nitrate
(Am(NOs3)3) is a chemical compound—a salt of americium. The isotopic properties are inherent
to the americium atom itself, regardless of its chemical form. Americium nitrate is, however, a
common and convenient aqueous form of the element used in laboratory settings for
purification, separation, and experimental procedures.

This document is intended for researchers, scientists, and professionals in drug development
who require a consolidated technical reference on the isotopes of americium.

Isotopes of Americium: Properties and Half-Lives

Nineteen radioisotopes of americium have been characterized.[2] The most stable are
Americium-243, with a half-life of 7,370 years, and Americium-241, with a half-life of 432.2
years.[2] Many of the other isotopes have half-lives of less than 51 hours.[2] The following table
summarizes the key nuclear data for the known isotopes of americium.
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Nuclide Protons Neutrons Isotopic Half-Lif Nuclear Decay
alf-Life

Symbol (2) (N) Mass (u) Spin Mode(s)

22Am 95 137 232.04659 79s a, EC

233Am 95 138 233.04635 3.2 min a, EC

24Am 95 139 234.04781 2.32 min EC, a

235Am 95 140 235.04795 9.9 min 5/2-# EC, a

236Am 95 141 236.04958 3.6 min EC, a

2B7Am 95 142 237.05000 73.0 min 5/2- EC, a

238 Am 95 143 238.05198 98 min 1+ EC, a
239.05302

239Am 95 144 45 119h (5/2)- EC, a
240.05530

240Am 95 145 0 50.8 h (3-) EC, a
241.05682

241Am 95 146 432.2y 5/2- a
91
242.05954

292A\m 95 147 16.02 h 1- B-, EC
92
242.05954

242miAm 95 147 141y 5- IT, a
92
243.06138

243Am 95 148 1 7,370y 5/2- a
244.06428

244 Am 95 149 10.1 h (6-) -, EC
48
245.06645

245Am 95 150 , 2.05h (5/2)+ B-
246.06977 )

246Am 95 151 . 39 min (7-) B~

247Am 95 152 247.07209  23.0 min (5/2) B-
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Data sourced from multiple scientific databases and publications.[1][2] EC = Electron Capture,
o = Alpha Decay, 3~ = Beta Decay, IT = Isomeric Transition

Key Isotope Decay Pathways

The decay of americium isotopes is a critical consideration in their handling, application, and
disposal. The two most significant isotopes, 2**Am and 243Am, primarily undergo alpha decay.

Americium-241 Decay

Americium-241 is widely used in ionization smoke detectors and as a source for various
industrial and medical applications.[3][4] It decays primarily via alpha emission to Neptunium-

237.[5][6][7]
o decay (432.2y) »| Np-237
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Decay pathway of Americium-241.

Americium-243 Decay

Americium-243 is the longest-lived isotope of americium.[2] It also decays via alpha emission,
transforming into Neptunium-239, which is a beta emitter.

AM-243 a decay (7,370 y) > Np-239 3— decay (2.356 d) »| Pu-239
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Decay pathway of Americium-243.

Experimental Protocols: Radiochemical Separation
of Americium

For many research applications, including alpha spectrometry and tracer studies, it is essential
to chemically separate americium from other actinides, lanthanides, and matrix components.[8]
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[9] While specific protocols vary based on the sample matrix and desired purity, a general
workflow for the separation of americium from a dissolved sample (e.g., americium nitrate in
nitric acid) is outlined below. This process often employs extraction chromatography.

General Methodology

o Sample Preparation: The initial sample, which may be from dissolved nuclear fuel or
environmental sources, is typically prepared in a nitric acid solution.[10]

» Oxidation State Adjustment: The oxidation state of interfering elements, such as plutonium, is
adjusted to ensure they do not co-elute with americium. This can be achieved by adding
reducing agents like ascorbic acid.[10]

o Extraction Chromatography: The prepared sample is loaded onto a column containing a
specialized extraction resin (e.g., DGA or TRU resin). These resins have a high affinity for
trivalent actinides like americium.[8][9]

e Washing: The column is washed with nitric acid solutions of varying molarity to remove less
strongly bound contaminants.

o Elution: Americium is selectively eluted from the column using a specific eluent, such as
dilute hydrochloric acid, which disrupts the complexation with the resin.

e Analysis: The purified americium fraction is then prepared for analysis, for example, by
electrodeposition onto a metal disc for alpha spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Technical Guide to the Isotopes of Americium for
Researchers and Scientists]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1217664#known-isotopes-of-americium-nitrate-and-
their-half-lives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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